N1-(4-(dimethylamino)phenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide

• IUPAC Name: N'-[4-(dimethylamino)phenyl]-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]oxamide
• InChI: InChI=1S/C20H23N3O3/c1-23(2)17-9-7-16(8-10-17)22-19(25)18(24)21-13-20(26)11-14-5-3-4-6-15(14)12-20/h3-10,26H,11-13H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key: FDTQEVRTTCCNLO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC2(CC3=CC=CC=C3C2)O
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

N1-(4-(dimethylamino)phenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C20H23N3O3 and its molecular weight is 353.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research has delved into the synthesis and structural characterization of compounds with functionalities similar to N1-(4-(dimethylamino)phenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide. For instance, the study of the synthesis and crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide highlights the approach to forming structurally complex molecules with potential biological activities, analyzed through X-ray crystallography (Al-Hourani et al., 2016).

Optical and Nonlinear Optical Properties

The study on "Synthesis and nonlinear optical absorption of novel chalcone derivative compounds" explores the optical properties of compounds with functionalities related to the target compound. It focuses on their potential in optical device applications due to their distinct nonlinear optical behaviors, revealing insights into the practical applications of these materials in fields such as optical limiting (Rahulan et al., 2014).

Antimicrobial Activity

The research on "Synthesis, antimicrobial activity and docking study of some novel 4-(4,4-dimethyl-2,6-dioxocyclohexylidene)methylamino derivatives carrying biologically active sulfonamide moiety" demonstrates the antimicrobial potential of molecules bearing structural similarities to the target compound. It emphasizes their effectiveness against a variety of bacterial and fungal strains, underlining the importance of structural features in determining biological activity (Ghorab et al., 2017).

Reaction Mechanisms and Intermediate Formation

A study on the formation of isothiazolone derivatives from related precursors showcases the complex reaction mechanisms and the formation of intermediate compounds that could be pivotal in the synthesis of related chemicals. This research could provide valuable insights into the synthesis pathways that might be relevant for compounds like N1-(4-(dimethylamino)phenyl)-N2-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)oxalamide (Zlotin & Gerasyuto, 1999).